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Compound of Interest
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Cat. No.: B086520 Get Quote

Technical Support Center: Dicamba Volatility
Reduction with Potassium Borate
This technical support center provides researchers, scientists, and drug development

professionals with guidance on utilizing potassium borate to effectively reduce dicamba

volatility in experimental settings.

Frequently Asked Questions (FAQs)
Q1: How does potassium borate reduce dicamba volatility?

Potassium borate acts as a volatility-reducing agent (VRA) for dicamba primarily by increasing

the pH of the spray solution.[1] Dicamba is a weak acid, and its volatility increases in acidic

conditions where it is more likely to be in its protonated, more volatile form (dicamba acid).

Potassium borate, a weak acid buffer, scavenges protons in the solution, shifting the

equilibrium towards the less volatile, deprotonated salt form of dicamba.[1]

Q2: What is the relationship between potassium borate concentration and dicamba volatility

reduction?

Research has demonstrated an exponential reduction in dicamba volatilization as the

concentration of potassium tetraborate tetrahydrate (KBo) in the spray solution increases.[2][3]

Higher concentrations of KBo lead to a greater reduction in dicamba volatility.[3][4]
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Q3: How does potassium borate compare to other volatility-reducing agents like potassium

acetate?

Studies have shown that potassium tetraborate tetrahydrate is more effective at reducing the

volatility of a dicamba plus glufosinate mixture compared to potassium acetate.[1][2][3] Notably,

a 0.01 M concentration of KBo provided a comparable reduction in dicamba volatilization to a

0.05 M concentration of potassium acetate.[1][2][3]

Q4: What is the impact of tank-mixing dicamba and potassium borate with other herbicides

like glyphosate?

Tank-mixing dicamba with glyphosate can increase the potential for dicamba volatility.[1][5] This

is often due to the acidic nature of many glyphosate formulations, which lowers the pH of the

spray solution.[5][6][7] However, the addition of potassium borate to a dicamba and

glyphosate mixture has been shown to significantly lower dicamba volatilization, with reductions

of 82% to 89% observed in large-scale experiments.[1][2][3]

Q5: What are the optimal pH and temperature conditions when using potassium borate with

dicamba?

To minimize dicamba volatility, a spray solution pH greater than 5.0 is recommended.[8][9][10]

Potassium borate helps achieve and maintain this higher pH.[1] High temperatures (≥ 86 °F or

30 °C) increase the risk of dicamba volatility.[8][11][12] Therefore, applications should be

planned for when temperatures are moderate.
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Issue Potential Cause Troubleshooting Steps

Higher than expected dicamba

volatility despite using

potassium borate.

Incorrect Potassium Borate

Concentration: The

concentration may be too low

to be effective.

Increase the molar

concentration of potassium

borate in the spray solution. As

research indicates an

exponential relationship, even

a small increase can have a

significant effect.[2][3]

Low Spray Solution pH: Tank-

mixing with acidic components

(e.g., some glyphosate

formulations) can lower the

overall pH.[5][6]

1. Measure the final pH of the

spray solution before

application. 2. If the pH is

below 5.0, increase the

concentration of potassium

borate or consider using a

different, less acidic tank-mix

partner.[8]

High Ambient Temperatures:

Applications made at or

followed by high temperatures

will increase volatility.[8][11]

1. Monitor temperature

forecasts and apply during

cooler parts of the day. 2.

Avoid applications when

temperatures are expected to

exceed 86°F (30°C).[8]

Inconsistent results in volatility

reduction.

Improper Mixing Order: The

order in which components are

added to the tank can affect

the final solution properties.

Follow a standard mixing

order. A general

recommendation is to start by

filling the tank with half the

water, then add adjuvants like

potassium borate, followed by

other components, and finally

the remaining water.[13]
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Variable Environmental

Conditions: Changes in

temperature, humidity, and

wind can all influence volatility

between experiments.[11][14]

1. Record environmental

conditions for each

experiment. 2. Conduct

experiments under as similar

conditions as possible to

ensure comparability.

Precipitation or compatibility

issues in the spray tank.

Water Hardness: High levels of

certain cations in the water can

sometimes interact with

formulation components.

Use deionized or distilled water

for laboratory experiments to

eliminate variability from water

quality.

Incompatible Tank-Mix

Partners: Not all adjuvants and

herbicide formulations are

compatible.

Consult product labels for any

known incompatibilities. When

in doubt, perform a jar test to

check for physical compatibility

before mixing a large batch.

Data Presentation
Table 1: Comparison of Potassium Borate (KBo) and Potassium Acetate as Volatility-

Reducing Agents (VRAs) for Dicamba
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VRA
Molar
Concentration (M)

Relative Dicamba
Volatility Reduction

Spray Solution pH

Potassium Borate

(KBo)
0.01

Comparable to 0.05 M

Potassium Acetate[1]

[2][3]

8.65[1]

0.05

Outperformed 0.05 M

Potassium Acetate[1]

[3]

Not specified

0.1
74% reduction in

detected dicamba[1]
Not specified

Potassium Acetate 0.05
Less effective than

0.01 M KBo[1][2][3]
4.8[1]

Not specified
37% reduction in

detected dicamba[1]
Not specified

No VRA N/A Baseline 4.5[1]

Table 2: Effect of Potassium Borate (KBo) Concentration on Dicamba Volatility in a Tank Mix

with Glyphosate
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KBo Concentration (M) Dicamba Volatilization Reduction

0 (Dicamba + Glyphosate only) Baseline

0.00625
Exponentially reduced with increasing

concentration[1][2][3]

0.0125
Exponentially reduced with increasing

concentration[1][2][3]

0.025
Exponentially reduced with increasing

concentration[1][2][3]

0.05
Exponentially reduced with increasing

concentration[1][2][3]

0.1
Exponentially reduced with increasing

concentration[1][2][3]

Specific Rate
82% to 89% reduction over the herbicide

mixture alone[1][2][3]

Experimental Protocols
Protocol 1: Determining the Optimal Concentration of Potassium Borate for Dicamba Volatility

Reduction

This protocol outlines a laboratory-scale experiment to assess the efficacy of different

potassium borate concentrations.

Preparation of Dicamba Stock Solution: Prepare a stock solution of a specific dicamba salt

(e.g., diglycolamine salt) at a known concentration in deionized water.

Preparation of Potassium Borate Solutions: Prepare a series of potassium tetraborate

tetrahydrate (KBo) solutions at varying molar concentrations (e.g., 0 M, 0.00625 M, 0.0125

M, 0.025 M, 0.05 M, and 0.1 M).[1]

Preparation of Test Solutions: For each KBo concentration, create a test solution by mixing

the dicamba stock solution, the KBo solution, and any other desired tank-mix partners (e.g.,
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glyphosate). Ensure the final concentration of dicamba and other components is consistent

across all test solutions.

pH Measurement: Measure and record the pH of each test solution.

Volatility Assay (Low-Tunnel Method):

Apply a standardized volume of each test solution to a consistent substrate (e.g., soil

flats).

Place the treated substrates inside individual low tunnels or sealed chambers.

Use an air sampling system with polyurethane foam (PUF) plugs to collect air samples

from within the tunnels over a set period (e.g., 24-48 hours).[15][16][17]

Include a non-treated control.

Sample Analysis:

Extract dicamba from the PUF plugs using an appropriate solvent (e.g., methanol).[16]

Quantify the amount of dicamba in each sample using a validated analytical method such

as High-Performance Liquid Chromatography with tandem mass spectrometry (HPLC-

MS/MS).[16]

Data Analysis: Compare the amount of dicamba captured from the different treatment groups

to determine the relationship between potassium borate concentration and dicamba

volatility.

Protocol 2: Measuring the Effect of Tank-Mix Partners on Dicamba Volatility

Prepare Base Solutions: Create a set of base solutions containing dicamba and potassium
borate at a predetermined effective concentration.

Introduce Tank-Mix Partners: To individual base solutions, add different tank-mix partners of

interest (e.g., various glyphosate formulations, other herbicides, adjuvants). Include a control

with only dicamba and potassium borate.
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pH Measurement: Measure and record the final pH of each mixture.

Volatility Assay: Follow the volatility assay procedure as described in Protocol 1 (steps 5-7)

for each of the prepared mixtures.

Data Analysis: Compare the volatilized dicamba from each tank mixture to the control to

assess the impact of each tank-mix partner.
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Caption: Chemical equilibrium of dicamba and the role of potassium borate.
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Caption: Workflow for assessing dicamba volatility.
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Caption: Troubleshooting decision tree for high dicamba volatility.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. Evaluation of potassium borate as a volatility-reducing agent for dicamba | Weed Science |
Cambridge Core [cambridge.org]

2. "Evaluation of Potassium Borate as a Volatility-reducing Agent for Dica" by Mason
Castner, Jason K. Norsworthy et al. [scholarworks.uark.edu]

3. bioone.org [bioone.org]

4. cotton.org [cotton.org]

5. awsjournal.org [awsjournal.org]

6. Spray mixture pH as affected by dicamba, glyphosate, and spray additives | Weed
Technology | Cambridge Core [cambridge.org]

7. Researchers explore the many factors impacting the pH of dicamba spray mixtures |
EurekAlert! [eurekalert.org]

8. richland.extension.wisc.edu [richland.extension.wisc.edu]

9. Volatility Reduction Agents VRA - Exacto [exactoinc.com]

10. oisc.purdue.edu [oisc.purdue.edu]

11. Factors influencing dicamba volatility | Integrated Crop Management
[crops.extension.iastate.edu]

12. researchgate.net [researchgate.net]

13. agtegra.com [agtegra.com]

14. Scientists Illuminate the Causes of Volatility and Off-Target Dicamba Injury at WSSA
[dtnpf.com]

15. cabidigitallibrary.org [cabidigitallibrary.org]

16. pubs.acs.org [pubs.acs.org]

17. Quantifying Dicamba Volatility under Field Conditions: Part I, Methodology - PubMed
[pubmed.ncbi.nlm.nih.gov]

Troubleshooting & Optimization

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 11 / 12 Tech Support

https://www.benchchem.com/product/b086520?utm_src=pdf-custom-synthesis
https://www.cambridge.org/core/journals/weed-science/article/evaluation-of-potassium-borate-as-a-volatilityreducing-agent-for-dicamba/59240EEFA7E19B895A83D10C4D144185
https://www.cambridge.org/core/journals/weed-science/article/evaluation-of-potassium-borate-as-a-volatilityreducing-agent-for-dicamba/59240EEFA7E19B895A83D10C4D144185
https://scholarworks.uark.edu/csespub/52/
https://scholarworks.uark.edu/csespub/52/
https://bioone.org/journals/weed-science/volume-70/issue-5/wsc.2022.49/Evaluation-of-Potassium-Borate-as-a-Volatility-Reducing-Agent-for/10.1017/wsc.2022.49.full
https://www.cotton.org/beltwide/proceedings/2005-2022/data/conferences/2021/paper/20715.pdf
https://awsjournal.org/wp-content/uploads/articles_xml/2675-9462-aws-40-e020220014/2675-9462-aws-40-e020220014.pdf
https://www.cambridge.org/core/journals/weed-technology/article/spray-mixture-ph-as-affected-by-dicamba-glyphosate-and-spray-additives/F0C080E7E8408EEB2DB7BC5289B8EF41
https://www.cambridge.org/core/journals/weed-technology/article/spray-mixture-ph-as-affected-by-dicamba-glyphosate-and-spray-additives/F0C080E7E8408EEB2DB7BC5289B8EF41
https://www.eurekalert.org/news-releases/579533
https://www.eurekalert.org/news-releases/579533
https://richland.extension.wisc.edu/files/2021/12/Understanding-Dicamba-Volatility.pdf
https://www.exactoinc.com/volatility-reduction-agents-vra/
https://oisc.purdue.edu/pesticide/iprb/iprb_159_spray_mixture_ph.pdf
https://crops.extension.iastate.edu/post/factors-influencing-dicamba-volatility
https://crops.extension.iastate.edu/post/factors-influencing-dicamba-volatility
https://www.researchgate.net/publication/344744919_Dicamba_volatility_in_humidomes_as_affected_by_temperature_and_herbicide_treatment
https://www.agtegra.com/getmedia/245f7ec5-d1ff-47a4-8231-66e520ad8650/V12N2-Dicamba-Tolerant-Soybeans-Herbicide-TankMix-Order-2023.pdf
https://www.dtnpf.com/agriculture/web/ag/crops/article/2019/02/15/scientists-illuminate-causes-target-2
https://www.dtnpf.com/agriculture/web/ag/crops/article/2019/02/15/scientists-illuminate-causes-target-2
https://www.cabidigitallibrary.org/doi/abs/10.5555/20203294179
https://pubs.acs.org/doi/10.1021/acs.jafc.9b06451
https://pubmed.ncbi.nlm.nih.gov/31990538/
https://pubmed.ncbi.nlm.nih.gov/31990538/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b086520?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


To cite this document: BenchChem. [Adjusting potassium borate concentration for effective
dicamba volatility reduction]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b086520#adjusting-potassium-borate-concentration-
for-effective-dicamba-volatility-reduction]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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